Cas no 181052-88-0 (7-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 181052-88-0
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 5738813
• PubChem ID: 18351863
• Update Time: 2023-11-10

7-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-2-METHYL-2,3-DIHYDRO-1-BENZOFURAN-3-ONE
• 181052-88-0
• EN300-1448739
• SCHEMBL7955954
• 7-methoxy-2-methyl-2,3-dihydrobenzofuran-3-one
• 7-methoxy-2-methyl-1-benzofuran-3-one
• KKAQANLUERRIRW-UHFFFAOYSA-N
• AKOS010990445
• 3(2H)-Benzofuranone, 7-methoxy-2-methyl-
• 7-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C10H10O3/c1-6-9(11)7-4-3-5-8(12-2)10(7)13-6/h3-6H,1-2H3
• InChI Key： KKAQANLUERRIRW-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C1C)=O)OC

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.187±0.06 g/cm3(Predicted)
• Boiling Point: 301.8±41.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans